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Compound of Interest

Compound Name: WB-3559 B

CAS No.: 96053-96-2

Cat. No.: B1683286 Get Quote

Executive Safety Summary
WB-3559 B (Formula:

) is a bioactive aminolipid and fibrinolytic plasminogen activator originally isolated from
Flavobacterium sp.. As a purified research compound with potent biological activity
(thrombolysis modulation), it must be handled as Hazardous Chemical Waste, not general
biological waste.

CRITICAL WARNING: While WB-3559 B is derived from biological sources, purified fractions

are classified as chemical agents. Do NOT dispose of this compound down the drain or in

standard municipal trash.

Chemical Hazard Profile
Before initiating disposal, verify the state of the reagent. This compound is typically supplied as

a lyophilized powder or a solution in organic solvents (e.g., DMSO/Methanol).
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Property Specification Operational Implication

Compound Name WB-3559 B
Identification for waste

labeling.

CAS Number 96053-96-2 Required for EHS manifest.[1]

Molecular Weight 652.9 g/mol High MW aminolipid.

Bioactivity
Fibrinolytic Plasminogen

Activator

Treat as P-Listed equivalent

(Acutely Hazardous) due to

biological potency until LD50 is

confirmed.

Solubility
Soluble in DMSO, Methanol,

Chloroform

Waste stream must be

compatible with organic

solvents.

Stability
Stable in aqueous solution;

heat sensitive

Incineration is the preferred

destruction method.

Disposal Workflow Logic
The disposal pathway depends entirely on the physical state of the waste (Solid vs. Liquid) and

the concentration.

Decision Matrix: Waste Segregation
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Identify WB-3559 B Waste Type

Solid / Lyophilized Powder
(Expired or Excess)

Liquid Solution
(DMSO/Methanol Stocks)

Contaminated Consumables
(Tips, Tubes, Gloves)

Segregate into
Solid Chemical Waste Container

Do not dissolve

Segregate into
Halogenated/Non-Halogenated

Solvent Waste

Check solvent compatibility

Double Bag ->
Biohazard/Chemical Burn Box

Trace amounts only

FINAL DISPOSAL:
High-Temperature Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating WB-3559 B waste streams based on physical state.

Detailed Procedural Protocols
Protocol A: Disposal of Stock Solutions (Liquid)
Context: You have a remaining aliquot of WB-3559 B dissolved in DMSO or Methanol.

Solvent Compatibility Check:

If dissolved in DMSO/Methanol: Classify as Non-Halogenated Organic Waste.

If dissolved in Chloroform/DCM: Classify as Halogenated Organic Waste.

Transfer: Pour the solution into the appropriate satellite accumulation container.

Expert Tip: Do not mix with oxidizing acids (e.g., Nitric Acid), as DMSO can react violently.

Rinsing: Triple rinse the empty vial with the primary solvent (e.g., Methanol). Add the rinsate

to the waste container.
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Labeling: Affix a hazardous waste label.

Constituents: "Waste Methanol, WB-3559 B (Trace)."

Hazard Checkboxes: Flammable, Toxic.

Protocol B: Disposal of Solid Waste (Vials & Powder)
Context: Expired lyophilized powder or spilled solid material.

Containment: Do not attempt to dissolve the powder for disposal. Keep it solid to minimize

volume.

Packaging: Place the vial (capped) inside a clear, sealable secondary bag (e.g., Ziploc).

Disposal Stream: Place the sealed bag into the Solid Chemical Waste drum (often a wide-

mouth HDPE drum).

Spill Management (Powder):

If powder is spilled, dampen a paper towel with methanol to capture dust (prevent

inhalation).

Place the towel in the solid waste drum.

Protocol C: Deactivation of Surface Spills
Context: You have spilled a working solution (e.g., 10 µM) on the benchtop.

While WB-3559 B is a stable chemical, its biological activity (fibrinolysis) can be neutralized by

oxidation.

Absorb: Use absorbent pads to soak up the bulk liquid. Dispose of pads as solid chemical

waste.

Deactivate: Apply a 10% Sodium Hypochlorite (Bleach) solution to the surface. Allow a

contact time of 15 minutes.
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Mechanism: Hypochlorite oxidizes the amide bonds and the lipid tail, disrupting the

molecular structure and neutralizing biological activity.

Clean: Wipe with 70% Ethanol to remove bleach residue.

Regulatory & Compliance Data
Regulatory Body Classification Requirement

RCRA (USA) Not specifically listed (P/U list).

Default to "Characteristic

Waste" (Toxic/Ignitable if in

solvent).

OSHA Hazardous Chemical.
SDS must be accessible.

Labeling required.

Biosafety BSL-1 / Chemical Agent.[2]

Although microbial in origin,

purified WB-3559 B is handled

as a chemical, not a

biohazard, unless mixed with

infectious agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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